Cas no 1037456-61-3 (3-(3-methylphenyl)-1h-pyrazole-5-carboxylic Acid)

• Product Name: 3-(3-methylphenyl)-1h-pyrazole-5-carboxylic Acid
• CAS No: 1037456-61-3
• MF: C₁₁H₁₀N₂O₂
• MW: 202.209302425385
• MDL: MFCD05170021
• CID: 1138632
• PubChem ID: 3295050
• Update Time: 2025-05-05

3-(3-methylphenyl)-1h-pyrazole-5-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-methylphenyl)-1h-pyrazole-5-carboxylic Acid
• 5-M-TOLYL-1H-PYRAZOLE-3-CARBOXYLIC ACID
• AC1MN1LA
• AKOS002657177
• AKOS013916536
• AB21563
• 5-m-Tolyl-2H-pyrazole-3-carboxylic acid
• BB 0219280
• 5-(3-METHYLPHENYL)-1H-PYRAZOLE-3-CARBOXYLIC ACID
• 5-M-TOLYL-1H-PYRAZOLE-3-CARBOXYLIC ACID; AC1MN1LA; AKOS002657177; AKOS013916536; AB21563; 5-m-Tolyl-2H-pyrazole-3-carboxylic acid; BB 0219280; 5-(3-METHYLPHENYL)-1H-PYRAZOLE-3-CARBOXYLIC ACID;
• EN300-768001
• 5-m-Tolyl-1H-pyrazole-3-carboxylic acid, AldrichCPR
• MFCD05170021
• 1037456-61-3
• 5-(m-Tolyl)-1H-pyrazole-3-carboxylic acid
• 5-(m-Tolyl)-1H-pyrazole-3-carboxylicacid

• MDL： MFCD05170021
• Inchi： 1S/C11H10N2O2/c1-7-3-2-4-8(5-7)9-6-10(11(14)15)13-12-9/h2-6H,1H3,(H,12,13)(H,14,15)
• InChI Key： SCPNMVJXLTXQPQ-UHFFFAOYSA-N
• SMILES： OC(C1=CC(C2C=CC=C(C)C=2)=NN1)=O

Computed Properties

• Exact Mass: 202.074227566g/mol
• Monoisotopic Mass: 202.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 66Ų

Additional information on 3-(3-methylphenyl)-1h-pyrazole-5-carboxylic Acid

Introduction to 3-(3-methylphenyl)-1H-pyrazole-5-carboxylic Acid (CAS No. 1037456-61-3)

3-(3-methylphenyl)-1H-pyrazole-5-carboxylic Acid, identified by its Chemical Abstracts Service (CAS) number 1037456-61-3, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic organic molecule belongs to the pyrazole class, characterized by a six-membered aromatic ring containing two nitrogen atoms at the 1 and 5 positions. The presence of a methylphenyl (or toluene-derived) substituent at the 3-position and a carboxylic acid functional group at the 5-position imparts unique chemical and pharmacological properties, making it a valuable scaffold for drug discovery and development.

The structural configuration of 3-(3-methylphenyl)-1H-pyrazole-5-carboxylic Acid contributes to its versatility as a pharmacophore. The pyrazole core is well-documented for its role in various bioactive molecules, including antiviral, anti-inflammatory, and anticancer agents. The methylphenyl moiety enhances lipophilicity, facilitating cellular membrane penetration, while the carboxylic acid group allows for potential protonation, influencing solubility and interaction with biological targets. These features make it an attractive candidate for further derivatization and exploration in medicinal chemistry.

In recent years, there has been growing interest in pyrazole derivatives due to their demonstrated efficacy across multiple therapeutic areas. Studies have highlighted the potential of compounds like 3-(3-methylphenyl)-1H-pyrazole-5-carboxylic Acid in modulating enzyme activity and receptor binding. For instance, modifications of the pyrazole scaffold have led to the development of kinase inhibitors, which are crucial in targeted cancer therapies. The methylphenyl substituent, in particular, has been shown to improve binding affinity by optimizing steric interactions with protein targets.

Moreover, the carboxylic acid functionality at the 5-position of 3-(3-methylphenyl)-1H-pyrazole-5-carboxylic Acid offers opportunities for further chemical manipulation. It can be esterified, amidated, or incorporated into more complex molecular frameworks to enhance pharmacokinetic properties or target specific biological pathways. Such derivatization strategies are essential in optimizing drug candidates for clinical trials and eventual therapeutic use.

Recent advancements in computational chemistry have accelerated the design of novel pyrazole-based compounds. Molecular docking simulations and virtual screening have identified 3-(3-methylphenyl)-1H-pyrazole-5-carboxylic Acid as a promising lead for further investigation. Its predicted interactions with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX) suggest potential applications in managing inflammatory diseases. Additionally, its structural similarity to known antifungal agents makes it a candidate for developing novel antimicrobial therapies.

The synthesis of 3-(3-methylphenyl)-1H-pyrazole-5-carboxylic Acid involves multi-step organic reactions, typically starting from commercially available precursors like 3-methylbenzaldehyde and hydrazine hydrate. The formation of the pyrazole ring is followed by carboxylation at the 5-position using appropriate oxidizing agents or carboxylation methodologies. Purification techniques such as column chromatography ensure high yields of the desired product, suitable for downstream applications.

In academic research, 3-(3-methylphenyl)-1H-pyrazole-5-carboxylic Acid has been employed as an intermediate in synthesizing more complex bioactive molecules. Its role in constructing hybrid compounds that combine properties of different pharmacophores has been explored in interdisciplinary studies combining organic chemistry and pharmacology. Such hybridization approaches are gaining traction as they allow for tailored physicochemical properties that enhance drug delivery and efficacy.

The pharmaceutical industry has also shown interest in leveraging derivatives of 3-(3-methylphenyl)-1H-pyrazole-5-carboxylic Acid for preclinical development. Preliminary studies indicate that certain analogs exhibit inhibitory effects on pathways associated with neurodegenerative disorders. The ability to fine-tune the substitution pattern on the pyrazole core provides a robust platform for designing molecules with improved selectivity and reduced side effects.

From a regulatory perspective, compounds like 3-(3-methylphenyl)-1H-pyrazole-5-carboxylic Acid must undergo rigorous testing to ensure safety and efficacy before entering clinical use. This includes toxicity assessments, pharmacokinetic studies, and interaction profiling with other drugs. The growing body of literature on pyrazole derivatives supports its potential as a therapeutic agent while also highlighting the need for comprehensive characterization.

Future directions in research may explore green chemistry approaches to synthesize 3-(3-methylphenyl)-1H-pyrazole-5-carboxylic Acid, aiming to reduce environmental impact without compromising yield or purity. Catalytic methods and solvent-free reactions could provide sustainable alternatives to traditional synthetic routes. Additionally, innovations in biocatalysis may enable enzymatic modifications of the pyrazole scaffold, offering greener pathways to complex drug candidates.

In conclusion,3-(3-methylphenyl)-1H-pyrazole-5-carboxylic Acid (CAS No. 1037456-61-3) represents a significant compound with broad applications in pharmaceutical research and drug development. Its unique structural features make it a versatile scaffold for designing molecules with therapeutic potential across various diseases. As research continues to uncover new applications and synthetic methodologies，this compound is poised to remain at the forefront of medicinal chemistry innovation.